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Compound of Interest

Compound Name: Daurisoline-d2

Cat. No.: B12365218

This guide provides a focused analysis of the molecular characteristics of Daurisoline-d2, a
deuterated isotopologue of Daurisoline. The information is tailored for researchers, scientists,
and professionals in the field of drug development who require precise data for analytical and
experimental applications.

Molecular Profile

Daurisoline is a bis-benzylisoquinoline alkaloid.[1] Its deuterated form, Daurisoline-d2, is
chemically identical except that two hydrogen atoms have been replaced by deuterium. This
isotopic substitution is a critical tool in various research applications, including metabolic
studies and as an internal standard in mass spectrometry-based quantification.

The molecular formula for Daurisoline is C37H42N206.[2][3][4] For Daurisoline-d2, the
molecular formula is C37H40D2N206. The substitution of two deuterium atoms for two
hydrogen atoms results in a corresponding increase in the molecular weight.

Quantitative Data Summary

The table below outlines the molecular formula and weight of both Daurisoline and its d2-
isotopologue. The molecular weight of Daurisoline is approximately 610.74 g/mol .[1][5] The
atomic mass of hydrogen is approximately 1.008 amu, while the atomic mass of the stable
isotope deuterium is approximately 2.014 amu.[6][7][8][9]
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Compound Molecular Formula Molecular Weight ( g/mol )
Daurisoline C37H42N206 610.74
Daurisoline-d2 C37H40D2N206 612.75

Note on Experimental Protocols and Visualizations: The determination of a compound's
molecular weight and formula is a fundamental chemical characterization that does not involve
experimental protocols or signaling pathways in the context of this technical data sheet.
Therefore, detailed methodologies and graphical representations of biological pathways are not
applicable to the scope of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleckchem.com [selleckchem.com]

e 2. Daurisoline | CAS:70553-76-3 | Manufacturer ChemFaces [chemfaces.com]

o 3. Daurisoline | C37H42N206 | CID 51106 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. CAS 70553-76-3 | Daurisoline [phytopurify.com]

e 5. adoog.com [adoog.com]

o 6. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]
e 7. What is the atomic mass in hydrogen? [vedantu.com]

e 8. quora.com [quora.com]

e 9. byjus.com [byjus.com]

» To cite this document: BenchChem. [A Technical Overview of Daurisoline-d2: Molecular
Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365218#daurisoline-d2-molecular-weight-and-
formula]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b12365218?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/daurisoline.html
https://www.chemfaces.com/natural/Daurisoline-CFN90534.html
https://pubchem.ncbi.nlm.nih.gov/compound/Daurisoline
https://www.phytopurify.com/Daurisoline-p-4193.html
https://www.adooq.com/daurisoline.html
https://www.britannica.com/science/deuterium
https://www.vedantu.com/question-answer/what-is-the-atomic-mass-in-hydrogen-class-11-chemistry-cbse-6075ea1ac4965a2a21f0b98c
https://www.quora.com/What-is-the-mass-of-hydrogen
https://byjus.com/physics/deuterium/
https://www.benchchem.com/product/b12365218#daurisoline-d2-molecular-weight-and-formula
https://www.benchchem.com/product/b12365218#daurisoline-d2-molecular-weight-and-formula
https://www.benchchem.com/product/b12365218#daurisoline-d2-molecular-weight-and-formula
https://www.benchchem.com/product/b12365218#daurisoline-d2-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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